N1-ethyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-ethyl-N'-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C13H16N6O3/c1-4-14-11(21)12(22)16-9-5-8(3)18-19(9)13-15-7(2)6-10(20)17-13/h5-6H,4H2,1-3H3,(H,14,21)(H,16,22)(H,15,17,20)
• InChI Key: UAYMWPPHQVYKTG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NC1=CC(=NN1C2=NC(=CC(=O)N2)C)C
• Molecular Formula: C13H16N6O3
• Molecular Weight: 304.30 g/mol

Description

N1-ethyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C13H16N6O3 and its molecular weight is 304.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of pyrazole derivatives, including compounds structurally related to N1-ethyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide, involve various chemical reactions to yield compounds with potential bioactivities. These compounds have been analyzed using techniques such as FT-IR, UV–visible, proton NMR spectroscopy, mass spectroscopy, and single-crystal X-ray crystallography to determine their structural and chemical properties (Titi et al., 2020).

Anticancer and Antimicrobial Activities

• Several studies have synthesized novel pyrazolopyrimidines derivatives, evaluating them for anticancer and anti-5-lipoxygenase agents, indicating potential therapeutic applications in cancer treatment and inflammation management (Rahmouni et al., 2016).
• The antimicrobial and anticancer potential of pyrazole and pyrimidine-linked heterocyclic compounds has been explored, demonstrating that some synthesized compounds exhibit significant activity against various microbes and cancer cell lines, suggesting their potential as leads for the development of new therapeutic agents (Abdellatif et al., 2014).

Biological Evaluation for Various Activities

• Investigations into the biological activity of synthesized compounds have confirmed their origin of activity against breast cancer and microbes, offering insights into the development of new drugs with antitumor, antifungal, and antibacterial properties (Titi et al., 2020).